Cas no 1167056-46-3 (5-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid)

• Product Name: 5-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid
• CAS No: 1167056-46-3
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• MDL: MFCD12405204
• CID: 840747
• PubChem ID: 53399648
• Update Time: 2025-04-19

5-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid
• 5-Bromo-4-azaindole 3-carboxylic acid
• FCH1345053
• AX8236513
• AB0069267
• ST24023880
• Z3925
• 1H-Pyrrolo[3,2-b]pyridine-3-carboxylic acid, 5-bromo-
• AS-30891
• PB39712
• SCHEMBL23195348
• DTXSID40694649
• 1167056-46-3
• MFCD12405204
• AKOS016004715
• DB-368518
• 5-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylicacid

• MDL： MFCD12405204
• Inchi： 1S/C8H5BrN2O2/c9-6-2-1-5-7(11-6)4(3-10-5)8(12)13/h1-3,10H,(H,12,13)
• InChI Key： PCALKTCNNPFHHR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C(C(=O)O)=CN2)N=1

Computed Properties

• Exact Mass: 239.95300
• Monoisotopic Mass: 239.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• XLogP3: 1.6

Experimental Properties

• Density: 1.946
• PSA: 65.98000
• LogP: 2.02360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines